Cas no 845823-10-1 (2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one
• CAS No: 845823-10-1
• MF: C₉H₆F₄O
• MW: 206.136956691742
• MDL: MFCD01320004
• CID: 820861
• PubChem ID: 2759045
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4’-Fluoro-3’-methyl-2,2,2-trifluoroacetophenone
• 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethanone
• 3'-Methyl-2,2,2,4'-tetrafluoroacetophenone
• 4'-Fluoro-3'-Methyl-2,2,2-trifluoroacetophenone
• 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one
• AKOS012259363
• DTXSID30374625
• CS-0280561
• AB08964
• SCHEMBL19200565
• 845823-10-1
• EN300-1937617
• 2,2,2-trifluoro-1-(4-fluoro-3-methyl-phenyl)-ethanone
• MFCD01320004

• MDL： MFCD01320004
• Inchi： 1S/C9H6F4O/c1-5-4-6(2-3-7(5)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： LXYZEMSITQZCRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(F)(F)F)=O)=CC=1C

Computed Properties

• Exact Mass: 206.03500
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.87910

2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one

Introduction to 2,2,2-Trifluoro-1-(4-Fluoro-3-Methylphenyl)ethan-1-one (CAS No. 845823-10-1)

2,2,2-Trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one, also known by its CAS number 845823-10-1, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique trifluoromethyl and fluoro-substituted phenyl groups, which confer it with distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one is C₁₀H₈F₄O. The compound features a ketone functional group attached to a trifluoromethyl-substituted carbon and a fluoro-methylated phenyl ring. This unique combination of functional groups imparts the molecule with high lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Synthesis: The synthesis of 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one can be achieved through several routes. One common method involves the reaction of 4-fluoro-3-methylbenzaldehyde with trifluoromethyl Grignard reagents followed by oxidation. Another approach involves the Friedel-Crafts acylation of 4-fluoro-3-methyltoluene with trifluoroacetyl chloride in the presence of a Lewis acid catalyst. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Physical and Chemical Properties: 2,2,2-Trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one is a colorless solid at room temperature with a melting point of approximately 75°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the ketone and aromatic groups. Its high lipophilicity makes it suitable for use in formulations that require good tissue penetration.

Biological Activity: Recent studies have highlighted the potential biological activities of 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has demonstrated antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings suggest that 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one could be a valuable lead compound for developing new therapeutic agents.

Clinical Applications: The unique properties of 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one have led to its evaluation in various clinical settings. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. Moreover, its antiviral activity has prompted investigations into its potential use as a topical treatment for viral infections such as herpes labialis (cold sores). Clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects.

Safety Considerations: While 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one shows promise in various applications, it is important to handle it with care due to its potential toxicity. Standard laboratory safety protocols should be followed when working with this compound to minimize exposure risks. Toxicological studies have indicated that it has low acute toxicity but may cause irritation to the eyes and skin upon contact.

FUTURE DIRECTIONS: The ongoing research on 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in synthetic chemistry are expected to yield more efficient methods for producing this compound on a larger scale. Additionally, efforts are being made to develop prodrugs or analogs that enhance its bioavailability and reduce potential side effects.

In conclusion, 2,2,2-trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-one (CAS No. 845823-10-1) is a promising compound with diverse applications in pharmaceuticals and chemical research. Its unique structure and biological activities make it an exciting candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule's properties and potential uses, it is likely to play an increasingly important role in the field of medicinal chemistry.